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Compound of Interest

Compound Name: Erbon

Cat. No.: B091682 Get Quote

Disclaimer: The herbicide Erbon, chemically known as 2-(2,4,5-trichlorophenoxy)ethyl 2,2-

dichloropropanoate, is an obsolete herbicide that is no longer registered for use. It was

introduced in 1955 by The Dow Chemical Company. Due to its discontinued status for several

decades, detailed quantitative efficacy data and specific experimental protocols from its time of

use are not readily available in contemporary scientific literature and digital archives. This

document synthesizes the available historical and chemical information to provide a

comprehensive technical overview.

Introduction
Erbon was a non-selective, systemic herbicide valued for its effectiveness against a wide

range of deep-rooted perennial weeds. Its chemical structure combines moieties from two other

herbicide classes: the phenoxyacetic acids and the halogenated alkanoic acids. This unique

composition provided a dual-action mechanism, making it potent against both broadleaf and

grassy weeds through both foliar and soil uptake. This guide details the known spectrum of

activity, mode of action, and representative experimental methodologies relevant to the study of

herbicides like Erbon on perennial weeds.

Spectrum of Activity
Erbon was recognized for its broad-spectrum control of established perennial vegetation,

making it suitable for total vegetation control in non-crop areas such as industrial sites and

rights-of-way.[1] Its primary effect on perennial weeds was achieved through root uptake from

the soil, where it demonstrated persistence.[1]
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Qualitative Efficacy Data
Due to the absence of specific trial data in accessible archives, the following table provides a

qualitative summary of Erbon's expected activity based on its chemical nature and historical

descriptions.

Weed Type
General Spectrum of
Activity

Key Characteristics

Perennial Broadleaf Weeds
Effective control of a wide

range of species.

The 2,4,5-trichlorophenoxy

moiety is known to be toxic to

broad-leaved plants. Erbon's

systemic nature allows it to

translocate to the root systems

of deep-rooted perennials.

Perennial Grasses
Effective control of many

grassy weeds.

The 2,2-dichloropropionic acid

(dalapon) fragment of the

molecule is specifically toxic to

grasses.

Annual Weeds
Effective control of both

broadleaf and grass species.

As a non-selective herbicide,

Erbon was capable of

controlling a wide variety of

annual vegetation.

Cellular and Molecular Mechanism of Action
Erbon functions as a synthetic auxin, mimicking the plant hormone indole-3-acetic acid (IAA).

This mode of action is characteristic of phenoxy herbicides.

Mechanism Steps:

Uptake: Erbon is absorbed by both the foliage and the roots of the plant.[1]

Translocation: Following absorption, the compound is translocated systemically throughout

the plant to its growing points (meristems).
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Auxin Mimicry: At the cellular level, Erbon binds to auxin receptors. This leads to an

overstimulation of auxin-responsive genes.

Uncontrolled Growth: The overstimulation results in unregulated cell division and elongation,

leading to tissue damage, disruption of vascular tissues, and ultimately, plant death.[2]

Signaling Pathway Visualization
The following diagram illustrates the generalized signaling pathway for synthetic auxin

herbicides like Erbon. In a normal state, Aux/IAA proteins repress Auxin Response Factors

(ARFs), preventing the transcription of auxin-responsive genes. When a synthetic auxin is

introduced, it promotes the binding of Aux/IAA repressors to an SCF-TIR1/AFB ubiquitin ligase

complex, leading to the degradation of the repressor and the subsequent activation of gene

transcription by ARFs.
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Caption: Generalized signaling pathway of synthetic auxin herbicides.

Representative Experimental Protocol for Herbicide
Field Trials
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While specific protocols for Erbon are not available, the following outlines a generalized

methodology for field trials of soil- and foliar-active herbicides on perennial weeds, consistent

with practices from the mid-20th century.

Objective: To evaluate the efficacy of a herbicide in controlling established perennial weeds

under field conditions.

1. Experimental Design:

Plot Layout: Randomized complete block design with a minimum of three replications.
Plot Size: Typically 3m x 10m to minimize edge effects and provide a representative area for
assessment.
Treatments: Include an untreated control and a range of herbicide application rates.

2. Site Selection and Preparation:

Select a site with a uniform and dense population of the target perennial weed species.
The site should have uniform soil type and topography.
Minimal soil disturbance is preferred to maintain the established root systems of the
perennial weeds.

3. Herbicide Application:

Equipment: A calibrated backpack sprayer with a boom and flat-fan nozzles to ensure
uniform coverage.
Application Volume: Typically 200-400 liters per hectare to ensure thorough wetting of foliage
and soil surface.
Timing: Apply when perennial weeds are actively growing to ensure translocation to the root
system. For many perennials, this is at the bud to early flowering stage.
Environmental Conditions: Record temperature, humidity, wind speed, and soil moisture at
the time of application. Avoid application during high wind or when rain is imminent.

4. Data Collection and Assessment:

Weed Control Ratings: Visual assessment of percent weed control relative to the untreated
control plots at set intervals (e.g., 1, 3, 6, and 12 months after treatment). A common rating
scale is 0% = no control and 100% = complete kill.
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Phytotoxicity: Visual assessment of any injury to desirable non-target species using a similar
0-100% scale.
Biomass Sampling: In some trials, harvest the above-ground biomass of the target weed
from a defined area (e.g., a 1m² quadrat) within each plot at the end of the growing season.
Dry and weigh the biomass to obtain a quantitative measure of control.
Stand Counts: Count the number of live weed stems within the quadrats at each assessment
interval.

5. Statistical Analysis:

Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant
differences between treatments.
Use a mean separation test (e.g., Fisher's LSD or Tukey's HSD) to compare treatment
means.

Experimental Workflow Visualization
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Caption: Generalized workflow for a perennial weed herbicide field trial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b091682?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Erbon was a broad-spectrum, non-selective herbicide with systemic activity against both

perennial broadleaf and grassy weeds. Its mode of action as a synthetic auxin mimic allowed

for effective translocation and control of deep-rooted species. While the discontinuation of

Erbon limits the availability of detailed quantitative performance data, its chemical properties

and historical use indicate it was a potent tool for total vegetation management. The principles

of its mechanism and the methodologies for its evaluation remain fundamental concepts in

weed science today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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